Cas no 209733-21-1 (9-Azabicyclo[3.3.1]nonan-3-ol)

• Product Name: 9-Azabicyclo[3.3.1]nonan-3-ol
• CAS No: 209733-21-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD22631510
• CID: 2093496
• PubChem ID: 12310338
• Update Time: 2025-05-26

9-Azabicyclo[3.3.1]nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-ol
• AS-33977
• SCHEMBL910862
• AKOS016006219
• DTXSID30487229
• CS-0049927
• 209733-21-1
• SB11526
• DB-342129
• EN300-244906
• BBA65194
• SB11524
• 26651-94-5
• SB11523
• MFCD22631510
• exo-9-azabicyclo[3.3.1]nonan-3-ol

• MDL： MFCD22631510
• Inchi： 1S/C8H15NO/c10-8-4-6-2-1-3-7(5-8)9-6/h6-10H,1-5H2
• InChI Key： LAZFLHAAIKYNNV-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C1)N2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 9-Azabicyclo[3.3.1]nonan-3-ol

Comprehensive Overview of 9-Azabicyclo[3.3.1]nonan-3-ol (CAS No. 209733-21-1): Properties, Applications, and Research Insights

9-Azabicyclo[3.3.1]nonan-3-ol (CAS No. 209733-21-1) is a bicyclic organic compound featuring a unique nitrogen-containing heterocyclic structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold, which serves as a key intermediate in synthesizing bioactive molecules. The azabicyclo core is particularly notable for its conformational rigidity, enabling precise molecular interactions in drug design. Researchers often explore derivatives of 9-Azabicyclo[3.3.1]nonan-3-ol for their potential in modulating neurological targets, given the structural resemblance to tropane alkaloids.

In recent years, the demand for nitrogen-containing heterocycles like 9-Azabicyclo[3.3.1]nonan-3-ol has surged, driven by their applications in developing central nervous system (CNS) therapeutics. The compound's 3-ol functional group offers a handle for further chemical modifications, making it a valuable building block in medicinal chemistry. A growing trend in AI-driven drug discovery has also highlighted such scaffolds for virtual screening, as their rigid frameworks reduce entropy penalties in binding interactions. This aligns with the industry's focus on fragment-based drug design, where small, well-defined molecules like 9-Azabicyclo[3.3.1]nonan-3-ol are prioritized.

The synthesis of CAS No. 209733-21-1 typically involves intramolecular cyclization strategies, often employing catalytic hydrogenation or reductive amination. Recent advancements in green chemistry have prompted researchers to explore solvent-free or microwave-assisted routes to improve yield and sustainability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, given the need to confirm the stereochemistry at the 3-ol position. These methods address common queries from synthetic chemists regarding purity validation and structural elucidation.

Beyond pharmaceuticals, 9-Azabicyclo[3.3.1]nonan-3-ol finds niche applications in material science, particularly in designing chiral ligands for asymmetric catalysis. Its bicyclic framework can influence stereoselectivity in reactions like hydrogenation or cross-coupling, topics frequently searched in academic databases. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in precision medicine forums. Discussions on platforms like ResearchGate often highlight its potential in enzyme inhibition studies, especially for targets like kinases or GPCRs.

From a commercial perspective, suppliers of CAS 209733-21-1 emphasize its availability in varying enantiomeric purities, catering to the demand for chiral building blocks. The compound's pricing and scale-up feasibility are frequently addressed in procurement-related searches, reflecting industry needs. Regulatory compliance is another critical aspect; while 9-Azabicyclo[3.3.1]nonan-3-ol itself is not classified as hazardous, proper handling protocols are recommended due to its hygroscopic nature. This aligns with broader trends in laboratory safety and chemical storage best practices.

Future research directions for 209733-21-1 may explore its incorporation into bioconjugates or metal-organic frameworks (MOFs), areas gaining traction in nanotechnology. The rise of machine learning in cheminformatics could further unlock its potential by predicting novel derivatives with optimized properties. As the scientific community continues to investigate nitrogen-rich scaffolds, 9-Azabicyclo[3.3.1]nonan-3-ol remains a compelling subject for both academic and industrial research, bridging gaps between structural complexity and functional diversity.